Cas no 2171258-99-2 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid)
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, α-[[3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-oxopropyl]amino]-, (αS)-
- (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid
- (S)-2-(3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-2-phenylacetic acid
- (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid
- 2171258-99-2
- EN300-1491501
-
- Inchi: 1S/C26H24N2O5/c29-23(28-24(25(30)31)17-8-2-1-3-9-17)14-15-27-26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22,24H,14-16H2,(H,27,32)(H,28,29)(H,30,31)/t24-/m0/s1
- InChI Key: FDLWZMIGFNTTSI-DEOSSOPVSA-N
- SMILES: C1([C@H](NC(=O)CCNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 444.16852187g/mol
- Monoisotopic Mass: 444.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.296±0.06 g/cm3(Predicted)
- Boiling Point: 739.9±60.0 °C(Predicted)
- pka: 3.21±0.10(Predicted)
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491501-1.0g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171258-99-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1491501-50mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171258-99-2 | 50mg |
$587.0 | 2023-09-28 | ||
| Enamine | EN300-1491501-100mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171258-99-2 | 100mg |
$615.0 | 2023-09-28 | ||
| Enamine | EN300-1491501-250mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171258-99-2 | 250mg |
$642.0 | 2023-09-28 | ||
| Enamine | EN300-1491501-500mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171258-99-2 | 500mg |
$671.0 | 2023-09-28 | ||
| Enamine | EN300-1491501-1000mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171258-99-2 | 1000mg |
$699.0 | 2023-09-28 | ||
| Enamine | EN300-1491501-2500mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171258-99-2 | 2500mg |
$1370.0 | 2023-09-28 | ||
| Enamine | EN300-1491501-5000mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171258-99-2 | 5000mg |
$2028.0 | 2023-09-28 | ||
| Enamine | EN300-1491501-10000mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171258-99-2 | 10000mg |
$3007.0 | 2023-09-28 |
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid
Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic Acid (CAS No. 2171258-99-2)
The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid, identified by its CAS number 2171258-99-2, is a sophisticated molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a subject of considerable interest among scientists and researchers. The presence of a chiral center at the (2S) configuration, coupled with the intricate functional groups such as the fluorenylmethoxycarbonyl (Fmoc) moiety and the phenylacetic acid backbone, contributes to its complex chemical behavior and biological activity.
In recent years, there has been a growing emphasis on the development of novel therapeutic agents that leverage advanced chemical scaffolds to enhance efficacy and minimize side effects. The structure of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. This specificity is often a critical factor in the design of drugs that aim to modulate biological pathways with high precision.
The Fmoc group, a protecting group commonly used in peptide synthesis, is included in this compound's structure, suggesting potential applications in the field of peptidomimetics or as an intermediate in the synthesis of more complex biomolecules. The fluorene ring, known for its stability and fluorescence properties, adds another layer of complexity to the molecule, which could be exploited for various analytical or diagnostic applications.
Recent studies have highlighted the importance of chiral molecules in drug design, particularly in the context of enantioselective pharmacology. The (2S) configuration of this compound's amine group is a testament to the growing recognition that stereochemistry plays a crucial role in determining a molecule's biological activity. Researchers have observed that subtle changes in stereochemistry can lead to significant differences in how a compound interacts with its target receptors, influencing both its therapeutic efficacy and potential toxicity.
The phenylacetic acid moiety is another key feature of this compound that warrants further exploration. Phenylacetic acids are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. By incorporating this moiety into a chiral framework, researchers may be able to fine-tune the biological profile of the compound to achieve desired therapeutic outcomes.
In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates for further development. The structural complexity of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid makes it an attractive candidate for these approaches. Advanced computational methods can help predict how this molecule might interact with various biological targets, providing valuable insights into its potential therapeutic applications.
Additionally, the synthesis of this compound presents an interesting challenge for organic chemists. The multi-step synthesis required to construct such a complex molecule underscores the ingenuity involved in modern drug design. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological testing.
The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric catalysis, can significantly enhance the efficiency and scalability of producing this compound. These methods not only improve the overall yield but also allow for greater control over the stereochemistry of the final product.
In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and chiral center makes it a promising candidate for further research in pharmaceuticals. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation drugs.
2171258-99-2 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)